Cas no 2763779-04-8 (3-bromo-2-(trifluoromethyl)-2H-indazole)

• Product Name: 3-bromo-2-(trifluoromethyl)-2H-indazole
• CAS No: 2763779-04-8
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 6444201
• PubChem ID: 165985260
• Update Time: 2025-10-31

3-bromo-2-(trifluoromethyl)-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(trifluoromethyl)-2H-indazole
• EN300-37363538
• 2763779-04-8

• Inchi： 1S/C8H4BrF3N2/c9-7-5-3-1-2-4-6(5)13-14(7)8(10,11)12/h1-4H
• InChI Key： TZMPTQQNNXOHHN-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=NN1C(F)(F)F

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-bromo-2-(trifluoromethyl)-2H-indazole

3-Bromo-2-(Trifluoromethyl)-2H-Indazole: A Comprehensive Overview

3-Bromo-2-(trifluoromethyl)-2H-indazole (CAS No. 2763779-04-8) is a heterocyclic compound with a unique structure that combines a bromine atom and a trifluoromethyl group attached to an indazole ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery due to its versatile properties and potential applications. The indazole core, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, serves as a scaffold for various functional groups, making it highly amenable to chemical modifications. The presence of the bromine and trifluoromethyl groups further enhances its reactivity and electronic properties, rendering it a valuable building block in synthetic chemistry.

The synthesis of 3-bromo-2-(trifluoromethyl)-2H-indazole involves a multi-step process that typically begins with the preparation of the indazole skeleton. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, leveraging transition metal catalysts such as palladium or copper. These methods not only improve yield but also allow for greater control over the stereochemistry of the product. For instance, researchers have employed Suzuki-Miyaura coupling reactions to introduce the trifluoromethyl group onto the indazole ring, demonstrating the versatility of cross-coupling techniques in constructing complex heterocycles.

One of the most promising applications of 3-bromo-2-(trifluoromethyl)-2H-indazole lies in its use as an intermediate in medicinal chemistry. The compound's ability to act as a bioisostere or pharmacophore surrogate makes it an attractive candidate for drug design. Recent studies have highlighted its potential in targeting protein kinases, which are implicated in various diseases such as cancer and inflammatory disorders. For example, derivatives of this compound have shown inhibitory activity against tyrosine kinases, suggesting its role in developing novel therapeutic agents.

In addition to its medicinal applications, 3-bromo-2-(trifluoromethyl)-2H-indazole has found utility in materials science. Its electron-deficient nature and rigid structure make it suitable for use in organic electronics, particularly as an electron-deficient component in donor-acceptor systems. Researchers have explored its incorporation into organic field-effect transistors (OFETs) and photovoltaic devices, where it contributes to enhanced charge transport properties. Recent breakthroughs in this area have demonstrated improved device performance through careful tuning of the compound's electronic characteristics.

The reactivity of 3-bromo-2-(trifluoromethyl)-2H-indazole is also influenced by its ability to undergo various transformations under different reaction conditions. For instance, nucleophilic aromatic substitution reactions can be facilitated by activating groups such as the trifluoromethyl substituent, enabling site-selective modifications. This property is particularly valuable in synthesizing more complex molecules with tailored functionalities. Moreover, recent investigations into its photochemical behavior have revealed potential applications in light-responsive materials and sensors.

From a sustainability perspective, efforts have been made to develop greener synthesis routes for 3-bromo-2-(trifluoromethyl)-2H-indazole. By employing catalytic systems that minimize waste and reduce energy consumption, chemists are working towards more environmentally friendly production methods. These advancements align with the growing demand for sustainable practices in chemical manufacturing while maintaining high standards of product quality.

In conclusion, 3-bromo-2-(trifluoromethyl)-2H-indazole (CAS No. 2763779-04-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.